Cas no 147119-69-5 (1,2-Benzenedicarboxaldehyde, 3-methyl- (9CI))

1,2-Benzenedicarboxaldehyde, 3-methyl- (9CI) structure
147119-69-5 structure
Product Name:1,2-Benzenedicarboxaldehyde, 3-methyl- (9CI)
CAS No:147119-69-5
MF:C9H8O2
MW:148.158622741699
CID:100869
PubChem ID:19003698
Update Time:2025-04-18

1,2-Benzenedicarboxaldehyde, 3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxaldehyde, 3-methyl- (9CI)
    • 1,2-Benzenedicarboxaldehyde,3-methyl-
    • 3-methyl-1,2-Benzenedicarboxaldehyde
    • 3-methylphthalaldehyde
    • TOLUENE-2,3-DICARBOXALDEHYDE
    • 3-methylbenzene-1,2-dicarbaldehyde
    • 3-Methylbenzene-1,2-dicarboxaldehyde
    • DTXSID90597277
    • 147119-69-5
    • SCHEMBL548632
    • Inchi: 1S/C9H8O2/c1-7-3-2-4-8(5-10)9(7)6-11/h2-6H,1H3
    • InChI Key: NNKWUQPMNHINIS-UHFFFAOYSA-N
    • SMILES: O=CC1C(C=O)=CC=CC=1C

Computed Properties

  • Exact Mass: 148.05244
  • Monoisotopic Mass: 148.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.148
  • Boiling Point: 282.1°C at 760 mmHg
  • Flash Point: 104.9°C
  • Refractive Index: 1.607
  • PSA: 34.14

1,2-Benzenedicarboxaldehyde, 3-methyl- (9CI) Security Information

  • Hazardous Material Identification: Xi
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